Cas no 2770501-85-2 (tert-butyl N-(2-ethynyl-5-fluoropyridin-3-yl)carbamate)

• Product Name: tert-butyl N-(2-ethynyl-5-fluoropyridin-3-yl)carbamate
• CAS No: 2770501-85-2
• MF: C₁₂H₁₃FN₂O₂
• MW: 236.242226362228
• CID: 5767248
• PubChem ID: 165992664
• Update Time: 2025-10-31

tert-butyl N-(2-ethynyl-5-fluoropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2770501-85-2
• tert-butyl N-(2-ethynyl-5-fluoropyridin-3-yl)carbamate
• EN300-37397014

• Inchi： 1S/C12H13FN2O2/c1-5-9-10(6-8(13)7-14-9)15-11(16)17-12(2,3)4/h1,6-7H,2-4H3,(H,15,16)
• InChI Key： JNJUDGXFXFNLRI-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C#C)C(=C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 236.09610582g/mol
• Monoisotopic Mass: 236.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(2-ethynyl-5-fluoropyridin-3-yl)carbamate

Research Brief on tert-Butyl N-(2-ethynyl-5-fluoropyridin-3-yl)carbamate (CAS: 2770501-85-2)

The compound tert-butyl N-(2-ethynyl-5-fluoropyridin-3-yl)carbamate (CAS: 2770501-85-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of tert-butyl N-(2-ethynyl-5-fluoropyridin-3-yl)carbamate involves a multi-step process that includes the introduction of the ethynyl and fluorine groups onto the pyridine ring, followed by carbamate formation. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. The compound's unique structure, featuring both an ethynyl group and a fluorine atom, contributes to its reactivity and potential as a building block for more complex molecules.

In terms of biological activity, preliminary studies suggest that tert-butyl N-(2-ethynyl-5-fluoropyridin-3-yl)carbamate may serve as a key intermediate in the development of kinase inhibitors. Its ability to participate in click chemistry reactions, owing to the ethynyl group, makes it particularly valuable for the synthesis of targeted therapeutics. Researchers have also explored its potential in PROTAC (Proteolysis Targeting Chimeras) technology, where it could be used to design molecules that selectively degrade disease-causing proteins.

Recent publications highlight the compound's role in the development of novel anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of small-molecule inhibitors targeting specific oncogenic kinases. The fluorine atom in the pyridine ring enhances the compound's metabolic stability and bioavailability, which are critical factors in drug development.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on derivatizing tert-butyl N-(2-ethynyl-5-fluoropyridin-3-yl)carbamate to enhance its therapeutic potential and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, tert-butyl N-(2-ethynyl-5-fluoropyridin-3-yl)carbamate (CAS: 2770501-85-2) represents a versatile and promising scaffold in medicinal chemistry. Its unique chemical properties and potential biological activities make it a valuable tool for the development of next-generation therapeutics. Future research will likely focus on expanding its applications and addressing current limitations to fully realize its potential in the treatment of various diseases.